Cas no 90226-20-3 (2-Methylcycloheptan-1-amine)

• Product Name: 2-Methylcycloheptan-1-amine
• CAS No: 90226-20-3
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5053989
• Update Time: 2025-06-27

2-Methylcycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methylcycloheptan-1-amine
• 2-methyl-cycloheptylamine
• 2-Methylcycloheptan-1-amine

• Inchi： 1S/C8H17N/c1-7-5-3-2-4-6-8(7)9/h7-8H,2-6,9H2,1H3
• InChI Key： UHTCTILWSRQCBQ-UHFFFAOYSA-N
• SMILES： NC1CCCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• XLogP3: 2.1
• Topological Polar Surface Area: 26

2-Methylcycloheptan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methylcycloheptan-1-amine

Introduction to 2-Methylcycloheptan-1-amine (CAS No. 90226-20-3)

2-Methylcycloheptan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 90226-20-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This cyclic amine derivative features a seven-membered ring substituted with a methyl group at the 2-position and an amine functional group at the 1-position, making it a versatile intermediate in synthetic chemistry. The unique structural configuration of 2-methylcycloheptan-1-amine imparts distinct chemical properties that make it valuable in various applications, particularly in the development of bioactive molecules.

The compound’s molecular structure, characterized by its saturated cycloalkane backbone with an amine substituent, contributes to its reactivity and solubility characteristics. These properties are crucial in medicinal chemistry, where such intermediates serve as building blocks for more complex molecules. The presence of the methyl group at the 2-position influences the electronic distribution around the ring, affecting its interaction with other molecular entities. This feature is particularly relevant in drug design, where steric and electronic factors play a pivotal role in determining binding affinity and pharmacological activity.

In recent years, 2-methylcycloheptan-1-amine has garnered attention in academic and industrial research due to its potential applications in the synthesis of pharmacologically active agents. Researchers have explored its utility as a precursor in the development of novel therapeutic compounds, leveraging its structural framework to modulate biological targets. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One of the most compelling aspects of 2-methylcycloheptan-1-amine is its role as a chiral center in certain derivatives. Chirality is a fundamental concept in pharmaceutical chemistry, where the spatial arrangement of atoms can significantly influence a molecule’s biological effects. By incorporating stereogenic centers into derivatives of 90226-20-3, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drugs. This has led to several studies exploring enantioselective synthesis methods to produce enantiomerically pure forms of related compounds.

The synthesis of 2-methylcycloheptan-1-amine itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods have provided more efficient pathways for producing this intermediate, reducing both reaction times and waste generation. These improvements align with broader trends in green chemistry, which emphasize sustainable practices in chemical synthesis.

Recent research has also highlighted the potential of 2-methylcycloheptan-1-amine in materials science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules makes it a candidate for use in coordination chemistry and supramolecular assemblies. Such applications could lead to novel materials with unique properties, such as enhanced thermal stability or specific recognition capabilities.

The industrial significance of 90226-20-3 cannot be overstated. As demand for specialized intermediates grows, compounds like 2-methylcycloheptan-1-amine become increasingly important for pharmaceutical manufacturers seeking to develop innovative therapies. The compound’s versatility allows it to be incorporated into diverse molecular frameworks, making it a valuable asset in synthetic libraries used by medicinal chemists.

In conclusion, 2-methylcycloheptan-1-amine (CAS No. 90226-20-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in drug discovery and materials science. As research continues to uncover new methodologies for its synthesis and application, its importance is likely to grow further, solidifying its place as a cornerstone intermediate in modern chemical innovation.